Methyl 4-{4-[(cyclopropylcarbonyl)oxy]-3-ethoxyphenyl}-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• Molecular Formula: C19H22N2O6
• Molecular Weight: 374.4 g/mol
• IUPAC Name: methyl 4-[4-(cyclopropanecarbonyloxy)-3-ethoxyphenyl]-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C19H22N2O6/c1-4-26-14-9-12(7-8-13(14)27-17(22)11-5-6-11)16-15(18(23)25-3)10(2)20-19(24)21-16/h7-9,11,16H,4-6H2,1-3H3,(H2,20,21,24)
• InChI Key: QOKQBQSKLMBBDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C2C(=C(NC(=O)N2)C)C(=O)OC)OC(=O)C3CC3

Description

METHYL 4-{4-[(CYCLOPROPYLCARBONYL)OXY]-3-ETHOXYPHENYL}-6-METHYL-2-OXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE is a complex organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound features a pyrimidine core, which is a common structure in many biologically active molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of METHYL 4-{4-[(CYCLOPROPYLCARBONYL)OXY]-3-ETHOXYPHENYL}-6-METHYL-2-OXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE involves multiple steps, starting from readily available starting materials. The key steps include the formation of the pyrimidine ring, followed by the introduction of the ethoxyphenyl and cyclopropylcarbonyl groups. Typical reaction conditions involve the use of organic solvents, catalysts, and controlled temperatures to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to minimize costs and maximize efficiency. This could include the use of continuous flow reactors, automated synthesis, and advanced purification techniques to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

METHYL 4-{4-[(CYCLOPROPYLCARBONYL)OXY]-3-ETHOXYPHENYL}-6-METHYL-2-OXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different biological activities.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another, allowing for the creation of derivatives with different properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., sodium borohydride), and various catalysts (e.g., palladium on carbon). Reaction conditions typically involve controlled temperatures, inert atmospheres, and specific solvents to ensure the desired outcomes.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while reduction could produce deoxygenated compounds.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, particularly those with biological activity.

Biology: It may serve as a probe or tool compound in biological studies to investigate cellular processes and pathways.

Medicine: The compound could be explored for its potential therapeutic effects, particularly in the development of new drugs targeting specific diseases.

Industry: It may find applications in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of METHYL 4-{4-[(CYCLOPROPYLCARBONYL)OXY]-3-ETHOXYPHENYL}-6-METHYL-2-OXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways involved would depend on the specific context and application of the compound.

Comparison with Similar Compounds

Similar Compounds

Methyl-5-propylthio-2-benzimidazolecarbamate: Another complex organic compound with potential biological activity.

Methyl 4-[(4-{[1-(cyclopropylcarbonyl)-4-piperidinyl]oxy}benzoyl)amino]butanoate: A compound with a similar cyclopropylcarbonyl group, used in various chemical applications.

Uniqueness

METHYL 4-{4-[(CYCLOPROPYLCARBONYL)OXY]-3-ETHOXYPHENYL}-6-METHYL-2-OXO-1,2,3,4-TETRAHYDRO-5-PYRIMIDINECARBOXYLATE is unique due to its specific combination of functional groups and structural features, which confer distinct chemical and biological properties